Cas no 1891-67-4 (2,6-Octadienal, 3,6,7-trimethyl-)

• Product Name: 2,6-Octadienal, 3,6,7-trimethyl-
• CAS No: 1891-67-4
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 1384212
• PubChem ID: 14917671
• Update Time: 2025-04-20

2,6-Octadienal, 3,6,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,6-Octadienal, 3,6,7-trimethyl-
• 3,6,7-Trimethyl-2,6-octadienal
• 3,6,7-trimethylocta-2,6-dienal
• 1891-67-4
• SCHEMBL236853
• (2E)-3,6,7-trimethylocta-2,6-dienal
• CIJXIVUHYJAYCO-JXMROGBWSA-N

• Inchi： 1S/C11H18O/c1-9(2)11(4)6-5-10(3)7-8-12/h7-8H,5-6H2,1-4H3/b10-7+
• InChI Key： CIJXIVUHYJAYCO-JXMROGBWSA-N
• SMILES： O=C/C=C(\C)/CC/C(/C)=C(\C)/C

Computed Properties

• Exact Mass: 238.19338
• Monoisotopic Mass: 166.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 37.3